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Compound of Interest

Compound Name: Mat2A-IN-11

Cat. No.: B12379512 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety, handling, and disposal information for Mat2A-IN-11, a

selective allosteric inhibitor of methionine adenosyltransferase 2A (MAT2A). The following

procedures are designed to ensure the safe use of this compound in a laboratory setting and to

minimize environmental impact through proper disposal.

Immediate Safety and Handling Precautions
A specific Safety Data Sheet (SDS) for Mat2A-IN-11 (Catalog No. HY-155148) is not readily

available. Therefore, this compound should be handled with the utmost care, assuming it is a

potentially hazardous substance. General laboratory safety protocols for handling new

chemical entities should be strictly followed.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat must be worn. Ensure it is buttoned and sleeves are rolled down.

Respiratory Protection: If handling the powder outside of a certified chemical fume hood, a

respirator may be necessary.
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Engineering Controls:

All handling of the solid compound and preparation of solutions should be conducted in a

certified chemical fume hood to avoid inhalation of dust or vapors.

Ensure a safety shower and eyewash station are readily accessible.

Quantitative Data
Due to the lack of a specific Safety Data Sheet, a comprehensive table of physical and

chemical properties for Mat2A-IN-11 cannot be provided. The following table includes the

known inhibitory concentration and general properties typical for a research compound of this

nature.

Property Value Notes

IC50 6.8 nM
Inhibitory concentration for

MAT2A.

Appearance Solid powder (assumed)
Based on typical product

format.

Storage Temperature
Store at -20°C for long-term

stability.

Based on supplier

recommendations.

Solubility Soluble in DMSO (assumed)
Common solvent for similar

compounds.

Experimental Protocol: Preparation of Stock
Solution
The following is a general protocol for the preparation of a stock solution from a powdered

chemical compound like Mat2A-IN-11.

Acclimatization: Allow the vial containing Mat2A-IN-11 to warm to room temperature before

opening to prevent condensation.
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Weighing: In a chemical fume hood, carefully weigh the desired amount of the powdered

compound using an analytical balance.

Dissolution: Add the appropriate volume of a suitable solvent (e.g., DMSO) to the powder to

achieve the desired stock concentration.

Solubilization: Vortex or sonicate the solution until the compound is completely dissolved.

Storage: Store the stock solution in a tightly sealed vial at -20°C or -80°C, protected from

light. For long-term storage, aliquoting is recommended to avoid repeated freeze-thaw

cycles.

Mat2A Signaling Pathway
Methionine Adenosyltransferase 2A (MAT2A) is a key enzyme in the methionine cycle,

catalyzing the synthesis of S-adenosylmethionine (SAM), the universal methyl donor for

numerous cellular methylation reactions. These reactions are critical for the regulation of gene

expression and other cellular processes.
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Caption: Simplified workflow of the MAT2A signaling pathway and the inhibitory action of

Mat2A-IN-11.
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Proper disposal of Mat2A-IN-11 and its containers is essential to ensure safety and

environmental protection.

Waste Categorization:

Unused Compound: The original, unused solid compound should be disposed of as

hazardous chemical waste.

Contaminated Materials: Any materials that have come into contact with Mat2A-IN-11, such

as pipette tips, tubes, and gloves, should be considered contaminated and disposed of as

hazardous chemical waste.

Solutions: Solutions containing Mat2A-IN-11 should be collected in a designated, labeled

hazardous waste container.

Disposal Workflow:

Mat2A-IN-11 Disposal Workflow
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Contact Environmental
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Caption: Step-by-step workflow for the proper disposal of Mat2A-IN-11 waste.

Disposal Steps:

Segregation: Do not mix Mat2A-IN-11 waste with other waste streams. Keep solid and liquid

waste in separate, clearly labeled containers.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name "Mat2A-IN-11".

Storage: Store waste containers in a designated, secure area, away from incompatible

materials.

Consult Institutional Guidelines: Follow all local, state, and federal regulations, as well as

your institution's specific guidelines for hazardous waste disposal.

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

for guidance and to arrange for the pickup and disposal of the hazardous waste. Do not

attempt to dispose of this chemical down the drain or in the regular trash.

To cite this document: BenchChem. [Essential Safety and Disposal Guidance for Mat2A-IN-
11]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12379512#mat2a-in-11-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12379512?utm_src=pdf-body-img
https://www.benchchem.com/product/b12379512?utm_src=pdf-body
https://www.benchchem.com/product/b12379512?utm_src=pdf-body
https://www.benchchem.com/product/b12379512?utm_src=pdf-body
https://www.benchchem.com/product/b12379512#mat2a-in-11-proper-disposal-procedures
https://www.benchchem.com/product/b12379512#mat2a-in-11-proper-disposal-procedures
https://www.benchchem.com/product/b12379512#mat2a-in-11-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12379512?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12379512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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